2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Product Name, component content, use to, packing
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019117392-500g |
2-Phenylacetamide |
103-81-1 | 98% | 500g |
$178.08 | 2023-09-04 | |
| Alichem | A019117392-1000g |
2-Phenylacetamide |
103-81-1 | 98% | 1000g |
$254.40 | 2023-09-04 | |
| TRC | P335554-1g |
2-Phenylacetamide |
103-81-1 | 1g |
$ 63.00 | 2023-09-06 | ||
| TRC | P335554-25g |
2-Phenylacetamide |
103-81-1 | 25g |
$ 86.00 | 2023-09-06 | ||
| TRC | P335554-100g |
2-Phenylacetamide |
103-81-1 | 100g |
$131.00 | 2023-05-17 | ||
| TRC | P335554-500g |
2-Phenylacetamide |
103-81-1 | 500g |
$481.00 | 2023-05-17 | ||
| S e l l e c k ZHONG GUO | S4440-100mg |
2-Phenylacetamide |
103-81-1 | 99.43% | 100mg |
¥795.23 | 2023-09-16 | |
| Apollo Scientific | OR0700-25g |
2-Phenylacetamide |
103-81-1 | 98% | 25g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR0700-100g |
2-Phenylacetamide |
103-81-1 | 98% | 100g |
£40.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P88690-25g |
2-Phenylacetamide |
103-81-1 | 25g |
¥64.0 | 2021-09-08 |
Audited Supplier
Audited Supplier
2-Phenylacetamide, with the chemical formula C8H9NO, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. Its CAS number, CAS No. 103-81-1, uniquely identifies it in scientific literature and industrial applications. This amide derivative is characterized by a phenyl group attached to an acetamide moiety, making it a versatile intermediate in the synthesis of various pharmacologically active molecules.
The structure of 2-Phenylacetamide lends itself to diverse chemical modifications, which have been exploited in the development of novel therapeutic agents. Its molecular framework allows for interactions with biological targets, making it a valuable scaffold in drug design. Recent advancements in medicinal chemistry have highlighted its role in the synthesis of molecules targeting neurological disorders, inflammation, and infectious diseases.
In the realm of academic research, 2-Phenylacetamide has been extensively studied for its potential as an intermediate in the preparation of more complex pharmacophores. For instance, researchers have explored its utility in the synthesis of protease inhibitors, which are crucial in treating conditions such as HIV/AIDS and cancer. The phenyl ring's ability to engage in hydrophobic interactions and its amide group's capacity to form hydrogen bonds make it an ideal candidate for such applications.
The pharmacological properties of 2-Phenylacetamide have also been investigated for their potential in modulating immune responses. Studies have demonstrated that derivatives of this compound can exhibit anti-inflammatory effects by interacting with specific receptors and enzymes involved in the inflammatory cascade. This has opened up new avenues for developing treatments for autoimmune diseases and chronic inflammatory conditions.
Moreover, the chemical diversity inherent in 2-Phenylacetamide has spurred interest in its use as a building block for more complex molecules. Researchers have employed computational methods to screen for novel derivatives with enhanced biological activity. These efforts have led to the identification of compounds with improved efficacy and reduced toxicity, promising future clinical applications.
The synthesis of 2-Phenylacetamide itself is well-documented and can be achieved through various routes, including acetylation of aniline derivatives or condensation reactions involving phenylacetic acid. The availability of multiple synthetic pathways allows for flexibility in scale-up and purification processes, making it a practical choice for industrial applications.
In conclusion, 2-Phenylacetamide (CAS No. 103-81-1) represents a compound of considerable importance in pharmaceutical research and development. Its structural features and pharmacological potential make it a valuable tool for designing new therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications and synthetic methodologies, the significance of this compound is expected to grow further.
